Cas no 68161-34-2 (Acetic acid, [[5-(phenylamino)-1,3,4-thiadiazol-2-yl]thio]-)

• Product Name: Acetic acid, [[5-(phenylamino)-1,3,4-thiadiazol-2-yl]thio]-
• CAS No: 68161-34-2
• MF: C₁₀H₉N₃O₂S₂
• MW: 267.327358961105
• CID: 393627
• PubChem ID: 12438167
• Update Time: 2025-04-19

Acetic acid, [[5-(phenylamino)-1,3,4-thiadiazol-2-yl]thio]- Chemical and Physical Properties

Names and Identifiers

• Acetic acid, [[5-(phenylamino)-1,3,4-thiadiazol-2-yl]thio]-
• 2-[(5-anilino-1,3,4-thiadiazol-2-yl)sulfanyl]acetic acid
• AKOS008965125
• 68161-34-2
• DTXSID90498270
• [(5-Anilino-1,3,4-thiadiazol-2-yl)sulfanyl]acetic acid

• Inchi： 1S/C10H9N3O2S2/c14-8(15)6-16-10-13-12-9(17-10)11-7-4-2-1-3-5-7/h1-5H,6H2,(H,11,12)(H,14,15)
• InChI Key： PJZIAPTXFHUKOZ-UHFFFAOYSA-N
• SMILES： S1C(=NN=C1NC1C=CC=CC=1)SCC(=O)O

Computed Properties

• Exact Mass: 267.01377
• Monoisotopic Mass: 267.01361889g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 129Ų

Experimental Properties

• PSA: 75.11